Demeclocycline HCl

• CAS No.: 64-73-3
• Product Name: Demeclocycline HCl
• Molecular Formula: C21H21ClN2O8 • HCl
• Molecular Weight: 501.3
• IUPAC Name: (4S,4aS,5aS,6S,12aR)-7-chloro-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;hydrochloride
• Standard InChI: InChI=1S/C21H21ClN2O8.ClH/c1-24(2)14-7-5-6-10(16(27)12-9(25)4-3-8(22)11(12)15(6)26)18(29)21(7,32)19(30)13(17(14)28)20(23)31;/h3-4,6-7,14-15,25-27,30,32H,5H2,1-2H3,(H2,23,31);1H/t6-,7-,14-,15-,21-;/m0./s1
• Standard InChIKey: GVSJQNRGSCOSNJ-KBHRXELFSA-N
• SMILES: CN(C)C1C2CC3C(C4=C(C=CC(=C4C(=C3C(=O)C2(C(=C(C1=O)C(=O)N)O)O)O)O)Cl)O.Cl
• Appearance: Yellow to orange solid
• Description: Demeclocycline hydrochloride is a salt prepared from demeclocycline taking advantage of the basic dimethylamino group which protonates and readily forms a salt in hydrochloric acid solutions. The hydrochloride is the preferred formulation for pharmaceutical applications. Like all tetracyclines, demeclocycline shows broad spectrum antibacterial and antiprotozoan activity.
• Synonyms: NA
• Reference: A new family of antibiotics: the demethyltetracyclines. McCormack J.R.D. et al. J. Am. Chem. Soc. 1957, 79, 4561.Structure-activity relationships in the tetracycline series. Blackwood R.K. & English A.R. In Structure-activity relationships among the semisynthetic antibiotics. (Ed. Perlman D. Academic Press, London) 1977, 397.
• PubChem Compound: 54686764
• Last Modified: Nov 11 2021